Cas no 108283-49-4 (Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]-)

• Product Name: Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]-
• CAS No: 108283-49-4
• MF: C₈H₁₄N₄O₄
• MW: 230.221161365509
• CID: 220951
• PubChem ID: 3036707
• Update Time: 2025-06-12

Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]-
• DL-Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]-
• (2S)-2-[azido-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• (2S)-2-(Azido((tert-butoxy)carbonyl)amino)propanoic acid
• UG8TQ789WL
• XEA22554
• Boc-L-aza-oh,boc-L-beta-azidoalanine,N-alpha-t-butyloxycarbonyl-3-azido-L-alanine,(S)-2-t-butyloxycarbonylamino-3-azidopropanoic acid cyclohexylamine
• L-Alanine, N-azido-N-((1,1-dimethylethoxy)carbonyl)-
• 108283-49-4
• Boc-azidoalanine
• SCHEMBL873989
• DTXSID70148483
• 958802-96-5
• NOAOACNYCMDXCJ-YFKPBYRVSA-N
• CCRIS 1795
• N-tert-Butyloxycarbonyl-dl-azidoalanine
• N-Azido-N-((1,1-dimethylethoxy)carbonyl)-L-alanine
• UNII-UG8TQ789WL
• 2-(Azido((tert-butoxy)carbonyl)amino)propanoic acid, (2S)-

• MDL： MFCD02751699
• Inchi： 1S/C8H14N4O4/c1-5(6(13)14)12(11-10-9)7(15)16-8(2,3)4/h5H,1-4H3,(H,13,14)/t5-/m0/s1
• InChI Key： NOAOACNYCMDXCJ-YFKPBYRVSA-N
• SMILES： O(C(N([C@H](C(=O)O)C)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.10162
• Monoisotopic Mass: 230.101505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 81.2
• XLogP3: 2.4

Experimental Properties

• PSA: 115.6

Additional information on Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]-

Comprehensive Overview of Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 108283-49-4)

Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 108283-49-4) is a specialized amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features an azido group at the 3-position of alanine, making it a valuable building block for click chemistry applications. Researchers and pharmaceutical developers frequently employ this molecule due to its compatibility with Boc-protection strategies and its role in creating bioactive peptides.

The growing interest in Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]- aligns with current trends in drug discovery and biomaterials engineering. Many users search for "Boc-protected azido alanine applications" or "CAS 108283-49-4 solubility," reflecting its importance in biomedical research. This compound's unique structure enables efficient ligand-target interactions, making it particularly useful for developing targeted therapies and diagnostic probes.

From a synthetic chemistry perspective, Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]- offers excellent stereochemical control during peptide elongation. Its azide functionality allows for selective modifications through Staudinger ligation or copper-catalyzed azide-alkyne cycloaddition (CuAAC). These properties address common search queries like "how to modify azido amino acids" and "Boc-azido-alanine storage conditions," which are frequently encountered in laboratory settings.

The compound's physicochemical properties have been extensively studied to optimize its use in bioconjugation protocols. With a molecular weight of 230.23 g/mol, it demonstrates good stability under standard laboratory conditions. Recent publications highlight its application in creating peptide-based vaccines and drug delivery systems, responding to the increasing demand for "innovative peptide therapeutics" in the pharmaceutical industry.

Quality control of Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]- typically involves HPLC analysis and mass spectrometry verification. These analytical methods ensure the compound meets the stringent purity requirements for biomedical applications. Researchers often inquire about "CAS 108283-49-4 purity standards" and "azido amino acid characterization techniques," emphasizing the need for reliable analytical data.

In the context of green chemistry initiatives, the synthesis of Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]- has evolved to minimize environmental impact. Modern protocols focus on reducing organic solvent usage and improving atom economy, addressing search trends like "sustainable peptide synthesis" and "eco-friendly bioconjugation." These advancements make the compound more attractive for large-scale production.

The future applications of Alanine,3-azido-N-[(1,1-dimethylethoxy)carbonyl]- appear promising, particularly in precision medicine and theranostic development. Its ability to serve as a multifunctional linker positions it as a key component in next-generation biopharmaceuticals. This aligns with frequent searches for "advanced peptide modification techniques" and "CAS 108283-49-4 future applications," demonstrating sustained scientific interest.